Cas no 2171989-71-0 (4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride)

• Product Name: 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride
• CAS No: 2171989-71-0
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 6289437
• PubChem ID: 132398731
• Update Time: 2025-06-08

4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride
• 2171989-71-0
• EN300-1608741
• starbld0032611
• 4-amino-3-(4-cyclopropylphenyl)butanoic acid;hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c14-8-12(7-13(15)16)11-5-3-10(4-6-11)9-1-2-9;/h3-6,9,12H,1-2,7-8,14H2,(H,15,16);1H
• InChI Key： PDWIPEMUULFJTA-UHFFFAOYSA-N
• SMILES： Cl.OC(CC(CN)C1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride

Introduction to 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride (CAS No. 2171989-71-0)

4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride, with the CAS number 2171989-71-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and an amino acid derivative, making it a promising candidate for various therapeutic applications.

The molecular structure of 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride consists of a butanoic acid backbone with an amino group and a substituted phenyl ring. The cyclopropyl moiety, in particular, adds to the compound's structural complexity and contributes to its unique pharmacological properties. The presence of the hydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride in various therapeutic areas. One notable area of research is its role as a potential anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride has also been investigated for its potential as an analgesic. Preclinical studies in animal models have demonstrated that this compound can significantly reduce pain responses, suggesting its potential use in pain management. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate this mechanism.

The pharmacokinetic properties of 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the drug reaches its target tissues at therapeutic concentrations without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

In terms of synthetic methods, several routes have been developed for the preparation of 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride. One common approach involves the coupling of 4-cyclopropylbenzaldehyde with an appropriate amine followed by reduction and subsequent derivatization steps. These synthetic strategies are designed to optimize yield and purity while minimizing environmental impact.

The potential applications of 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride extend beyond its use as a standalone therapeutic agent. It has also been explored as a lead compound for the development of novel drug candidates through structural modifications and optimization. For example, researchers have investigated analogs with different substituents on the phenyl ring or variations in the amino acid backbone to enhance potency and selectivity.

In conclusion, 4-amino-3-(4-cyclopropylphenyl)butanoic acid hydrochloride (CAS No. 2171989-71-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, coupled with favorable pharmacological properties, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various disease conditions.